N-{6-[(4-chlorophenyl)sulfanyl]-3-pyridinyl}-N'-phenylurea

• Molecular Formula: C18H14ClN3OS
• Molecular Weight: 355.8 g/mol
• IUPAC Name: 1-[6-(4-chlorophenyl)sulfanylpyridin-3-yl]-3-phenylurea
• InChI: InChI=1S/C18H14ClN3OS/c19-13-6-9-16(10-7-13)24-17-11-8-15(12-20-17)22-18(23)21-14-4-2-1-3-5-14/h1-12H,(H2,21,22,23)
• InChI Key: ZHNNAPDAVLRFQP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)NC2=CN=C(C=C2)SC3=CC=C(C=C3)Cl

Description

N-{6-[(4-chlorophenyl)sulfanyl]-3-pyridinyl}-N'-phenylurea, commonly known as cloquintocet-mexyl, is a herbicide that belongs to the family of phenylurea herbicides. It is widely used in agriculture to control weeds in crops such as wheat, barley, and oats. The chemical structure of cloquintocet-mexyl is complex, and its synthesis method involves multiple steps.

Mechanism of Action

Cloquintocet-mexyl inhibits the enzyme cellulose synthase, which is responsible for the biosynthesis of cellulose in plant cell walls. The herbicide binds to the enzyme and disrupts its activity, leading to the inhibition of cellulose synthesis. This, in turn, leads to the weakening and eventual death of the target plants.
Biochemical and Physiological Effects:
Cloquintocet-mexyl has been shown to have minimal toxicity to mammals and birds. However, it can be toxic to aquatic organisms, and its use should be carefully monitored to prevent environmental contamination. The herbicide has also been shown to have a low potential for bioaccumulation in the food chain.

Advantages and Limitations for Lab Experiments

Cloquintocet-mexyl is a widely used herbicide in agriculture, and its efficacy has been well established. Its use in laboratory experiments can provide valuable insights into the mechanism of action of the herbicide and its effects on plant physiology. However, the herbicide can be expensive, and its synthesis method is complex, which can limit its use in some laboratory settings.

Future Directions

There are several future directions for the study of cloquintocet-mexyl. One area of research is the development of new formulations of the herbicide that can improve its efficacy and reduce its environmental impact. Another area of research is the study of the herbicide's effects on non-target organisms, including soil microorganisms and beneficial insects. Additionally, the use of cloquintocet-mexyl in combination with other herbicides or plant growth regulators could provide new insights into the interactions between these compounds and their effects on plant growth and development.

Synthesis Methods

The synthesis of cloquintocet-mexyl involves the reaction of 4-chlorothiophenol with 3-pyridinecarboxylic acid, followed by the reaction of the resulting product with phenylisocyanate. The final product is obtained by methylation of the amine group using dimethyl sulfate. The synthesis method is complex and requires careful handling of the reagents to obtain the pure product.

Scientific Research Applications

Cloquintocet-mexyl has been extensively studied for its herbicidal properties. It has been shown to be effective against a wide range of weeds, including wild oats, Italian ryegrass, and blackgrass. The herbicide works by inhibiting the biosynthesis of cellulose in the cell walls of the target plants, leading to their death. Cloquintocet-mexyl has also been studied for its potential to enhance crop yield by reducing competition from weeds.